Cas no 556-90-1 (2-Amino-4-hydroxythiazole)

• Product Name: 2-Amino-4-hydroxythiazole
• CAS No: 556-90-1
• MF: C₃H₄N₂OS
• MW: 116.141658782959
• MDL: MFCD00003186
• CID: 82520
• PubChem ID: 11175
• Update Time: 2024-10-28

2-Amino-4-hydroxythiazole Chemical and Physical Properties

Names and Identifiers

• 2-aminothiazol-4(5H)-one
• 2-imino-1,3-thiazol-4-one
• Pseudothiohydantoin
• 2-Amino-thiazol-4-one
• 2-Imino-thiazolidin-4-one
• Pseudothiohydantion
• 2-amino-1,3-thiazol-4(5H)-one
• 2-amino-4,5-dihydro-1,3-thiazol-4-one
• 2-amino-4,5-dihydro-4-thiazolone
• 2-amino-4-thiazolidinone
• 2-aMinothiazol-4-ol
• 5-dihydro-1
• BUTTPARK 1487-35
• USAF dm-1
• 2-Imino-4-thiazolidinone
• 4(5H)-Thiazolone, 2-amino-
• 2-Imino-1,3-thiazolidin-4-one
• 2-Amino-2-thiazolin-4-one
• 2-Imino-4-thiazolidone
• USAF BE-4-5
• 2-Amino-4-oxo-thiazole
• pseudo-Thiohydantoin
• 2-AMINO-1,3-THIAZOLIN-4-ONE
• 4-THIAZOLIDINONE, 2-IMINO-
• 2-Thiazolin-4-one, 2-amino-
• 2-iminothiazolidin-4-one
• 4,5-Imidazolidinedithione
• 2-amino-1,3-thiazol-
• 2-amino-4(5h)-thiazolon
• 2-Imino-2-thiazolin-4-one
• 2-imino-4-thiazolidinon
• 2-Thiazolin-4-one, 2-imino-
• 4(5H)-Thiazolone, 2-imino-
• 4-thiazolol, 2-amino-
• 2-Imino-1,3-thiazolidin-4-one #
• AKOS002245219
• SCHEMBL160875
• Pseudothiohydantoin, 97%
• STK159520
• SY034788
• NSC45956
• F3284-3349
• Z57104428
• AB00443393-03
• HYMJHROUVPWYNQ-UHFFFAOYSA-
• Pseudohydantoin
• STK078756
• AE-641/00665038
• SR-01000945159-1
• WLN: T5MYYM EHJ BUS CUS
• AKOS000119449
• NS00043042
• NSC-2858
• SR-01000945159
• 556-90-1
• EFJ392NV7F
• 4, 5-Imidazolidinedithione
• MLS006011410
• NSC-45956
• EN300-17927
• SMR004703239
• W-200433
• 2-amino-1,3-thiazol-4-one
• GEO-02173
• PS-4535
• DTXSID9060312
• NSC2858
• 2-Amino-4-hydroxythiazole

• MDL： MFCD00003186
• Inchi： 1S/C3H4N2OS/c4-3-5-2(6)1-7-3/h1H2,(H2,4,5,6)
• InChI Key： HYMJHROUVPWYNQ-UHFFFAOYSA-N
• SMILES： S1CC(=O)N=C1N

Computed Properties

• Exact Mass: 116.00400
• Monoisotopic Mass: 116.004433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.3
• Topological Polar Surface Area: 80.8

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.637 g/cm3
• Melting Point: 249 °C (dec.) (lit.)
• Boiling Point: 253.5°C at 760 mmHg
• Flash Point: 107.1±22.6 ºC,
• Refractive Index: 1.6550 (estimate)
• Solubility: Slightly soluble (7.5 g/l) (25 º C),
• PSA: 80.75000
• LogP: -0.28960
• pka: 0.54±0.20(Predicted)

2-Amino-4-hydroxythiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：XJ6276000
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines
• Solvents and Organic Chemicals Organic Compounds